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Note to the Reader: The following application note addresses the chemical principles and

historical context of adrenochrome, a molecule derived from the oxidation of adrenaline. In the

interest of public safety and responsible scientific communication, this document does not

provide detailed protocols for the synthesis of adrenochrome. The dissemination of such

protocols could be misused. This document is intended for informational and educational

purposes for a scientific audience.

Introduction to Adrenochrome
Adrenochrome is a chemical compound with the molecular formula C₉H₉NO₃, produced from

the oxidation of adrenaline (epinephrine).[1][2] The name "adrenochrome" is a portmanteau of

its origin, adrenaline, and "chrome" for its distinct color.[3][4] Historically, the compound was

first observed in 1856 by French physician Alfred Vulpian, who noted that adrenaline turned a

reddish color when exposed to air.[4] It was later isolated and named in 1937 by David Ezra

Green and Derek Richter. Adrenochrome is an unstable molecule and in solution, it appears

pink before polymerizing into brown or black melanin compounds.

Principle of Adrenaline Oxidation
The conversion of adrenaline to adrenochrome is an oxidation reaction that can occur both in

vivo and in vitro. This process involves the removal of electrons from the adrenaline molecule.

The reaction proceeds through a radical mechanism, forming intermediates such as

epinephrine semiquinone and epinephrine quinone. This is followed by an intramolecular

cyclization to form leucoadrenochrome, which is then further oxidized to adrenochrome.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10763062?utm_src=pdf-interest
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adrenochrome
https://www.benchchem.com/articles/trivia-facts-about-adrenochrome
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/a/adrenochrome.html
https://www.britannica.com/science/adrenochrome
https://www.britannica.com/science/adrenochrome
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/product/b10763062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While various oxidizing agents can be used in a laboratory setting, the reaction also occurs

naturally in the body.

Historical Scientific Interest and the Adrenochrome
Hypothesis
In the mid-20th century, adrenochrome was the subject of some scientific research, most

notably in the field of psychiatry. In the 1950s, psychiatrists Abram Hoffer and Humphry

Osmond proposed the "adrenochrome hypothesis." They suggested that an overproduction of

adrenochrome in the brain could be a cause of schizophrenia, noting similarities between the

symptoms of the disorder and the effects of mescaline, a hallucinogen with a related chemical

structure. Hoffer and Osmond conducted small-scale studies and claimed that adrenochrome
could produce hallucinations and psychotic reactions.

However, the adrenochrome hypothesis was met with skepticism from the broader medical

community. Subsequent independent studies failed to replicate Hoffer and Osmond's findings,

and other individuals who were administered adrenochrome did not experience psychedelic

effects. The theory that adrenochrome is a primary cause of schizophrenia has since been

debunked.

Contemporary Understanding and Misconceptions
Current scientific understanding of adrenochrome is that it is a metabolite of adrenaline with

no proven medical applications in its pure form. A more stable derivative, carbazochrome, has

been explored as a hemostatic agent to promote blood clotting, though its effectiveness is still

considered inconclusive.

It is important to distinguish the scientific history of adrenochrome from the fictional narratives

and conspiracy theories that have emerged in popular culture. Fictional works, such as Aldous

Huxley's "The Doors of Perception" and Hunter S. Thompson's "Fear and Loathing in Las

Vegas," have contributed to the public perception of adrenochrome as a potent psychedelic.

These portrayals are fictional and have been sensationalized. In recent years, baseless

conspiracy theories have alleged that adrenochrome is harvested from humans, a claim that is

entirely without scientific merit. Adrenochrome is readily synthesized in a laboratory and is

commercially available for research purposes.
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Visualizing the Oxidation of Adrenaline
The following diagram illustrates the conceptual transformation of adrenaline to adrenochrome
through oxidation. This is a simplified representation and does not include reaction

intermediates or specific reagents.

Adrenaline
(C₉H₁₃NO₃)

Adrenochrome
(C₉H₉NO₃)

Oxidation

Click to download full resolution via product page

Caption: Conceptual diagram of the oxidation of adrenaline to adrenochrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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